Cas no 1872279-93-0 (2-Methyl-6-phenylbenzenesulfonamide)

• Product Name: 2-Methyl-6-phenylbenzenesulfonamide
• CAS No: 1872279-93-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 4709353
• PubChem ID: 118598398
• Update Time: 2025-06-13

2-Methyl-6-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-phenylbenzene-1-sulfonamide
• 2-Methyl-6-phenylbenzenesulfonamide

• Inchi： 1S/C13H13NO2S/c1-10-6-5-9-12(13(10)17(14,15)16)11-7-3-2-4-8-11/h2-9H,1H3,(H2,14,15,16)
• InChI Key： HJRUFJKWRVTNDE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CC=1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Topological Polar Surface Area: 68.5

Additional information on 2-Methyl-6-phenylbenzenesulfonamide

Introduction to 2-Methyl-6-phenylbenzenesulfonamide (CAS No. 1872279-93-0)

2-Methyl-6-phenylbenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1872279-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural composition of 2-Methyl-6-phenylbenzenesulfonamide incorporates a benzene ring substituted with a methyl group at the 2-position and a phenyl group at the 6-position, further functionalized by a sulfonamide moiety. Such structural features contribute to its unique chemical properties and make it a valuable candidate for further exploration in medicinal chemistry.

The sulfonamide group, characterized by the -SO₂NH₂ moiety, is a pivotal pharmacophore in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of both methyl and phenyl substituents in 2-Methyl-6-phenylbenzenesulfonamide introduces steric and electronic effects that can modulate its binding affinity and selectivity. This compound’s potential applications span across various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer therapies, although its specific mechanisms of action remain an area of active investigation.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as lead compounds for drug discovery. The structural diversity offered by compounds like 2-Methyl-6-phenylbenzenesulfonamide allows chemists to fine-tune their properties through rational molecular design. Advances in computational chemistry and high-throughput screening have expedited the identification of promising sulfonamide-based molecules, making compounds such as this one increasingly relevant in the pharmaceutical industry.

One of the most compelling aspects of 2-Methyl-6-phenylbenzenesulfonamide is its versatility in serving as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. For instance, the electron-donating nature of the methyl group may enhance solubility while potentially affecting metabolic stability, whereas the phenyl ring could contribute to hydrophobic interactions with biological targets. Such studies are crucial for optimizing drug candidates and improving their pharmacokinetic profiles.

The synthesis of 2-Methyl-6-phenylbenzenesulfonamide (CAS No. 1872279-93-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation followed by amidation or nucleophilic substitution reactions. The choice of reagents and catalysts can significantly impact the efficiency of these processes, highlighting the importance of method optimization in industrial-scale production.

From a regulatory perspective, compounds like 2-Methyl-6-phenylbenzenesulfonamide must undergo rigorous testing to meet safety and efficacy standards before they can be considered for clinical use. Preclinical studies often involve in vitro assays to evaluate cytotoxicity, genotoxicity, and pharmacokinetic properties, followed by animal models to assess behavioral and physiological effects. These steps are essential for identifying potential adverse effects and determining appropriate dosing regimens.

The growing interest in 2-Methyl-6-phenylbenzenesulfonamide is also driven by its potential role in addressing emerging therapeutic challenges. For example, drug-resistant pathogens pose a significant threat to global health, necessitating the development of novel antimicrobial agents. Sulfonamides have historically been effective against bacterial infections, and derivatives like this may offer improved efficacy or reduced resistance profiles.

Another area where 2-Methyl-6-phenylbenzenesulfonamide shows promise is in oncology research. Cancer therapies often require compounds that can selectively target malignant cells while minimizing harm to healthy tissues. The unique interactions between sulfonamides and biological targets make them attractive candidates for developing kinase inhibitors or other targeted therapies. Preliminary studies suggest that modifications to the sulfonamide core can enhance binding affinity to specific enzymes involved in tumor growth.

The role of computational modeling in studying 2-Methyl-6-phenylbenzenesulfonamide cannot be overstated. Molecular docking simulations allow researchers to predict how this compound might interact with proteins or other biomolecules at an atomic level. These predictions can guide experimental design by highlighting key binding sites or functional groups that should be prioritized during optimization efforts.

Eco-friendly considerations are also increasingly important in modern drug development. Sustainable synthesis methods for compounds like 2-Methyl-6-phenylbenzenesulfonamide involve reducing waste generation, minimizing energy consumption, and utilizing greener reagents where possible. Such practices align with broader environmental goals while maintaining high standards of product quality.

The future directions for research on 2-Methyl-6-phenylbenzenesulfonamide (CAS No. 1872279-93-0) include exploring its potential as an intermediate for more complex drug molecules or investigating novel synthetic pathways that improve efficiency and scalability. Collaborative efforts between academia and industry will be crucial for translating laboratory findings into tangible therapeutic advances.